Luminacin E1

• Molecular Formula: C26H38O9
• Molecular Weight: 494.6 g/mol
• InChI: InChI=1S/C26H38O9/c1-7-13(5)20(17-10-18(28)26(25(32)34-17)19(8-2)35-26)23(31)14-9-15(24(33-6)12(3)4)22(30)16(11-27)21(14)29/h9,11-13,17-20,24-25,28-30,32H,7-8,10H2,1-6H3/t13?,17-,18-,19+,20?,24?,25-,26+/m1/s1
• InChIKey: UFVCWEFDMPXWPA-YJCKGHRCSA-N

Luminacin E1 Procurement Guide

Luminacin E1 is a naturally occurring sesquiterpenoid angiogenesis inhibitor first isolated from the fermentation broth of Streptomyces sp. Mer-VD1207 [1]. It is one of fourteen structurally related luminacin components, characterized by a highly functionalized 11-oxatricycloundecane/macrolide core [1]. Luminacin E1 exhibits potent inhibition of capillary tube formation in vitro, with an IC50 value of less than 0.1 μg/mL in the rat aorta matrix culture model [2]. This compound is primarily of interest for academic and industrial research programs focused on angiogenesis, cancer biology, and natural product drug discovery.

• Natural sesquiterpenoid angiogenesis inhibitor from Streptomyces sp. fermentation

• Capillary tube formation assay context; reported rank among high-activity luminacins

• Spiro-fused dioxaspirooctane scaffold supports derivatization and SAR exploration

• [1] Naruse N, Kageyama-Kawase R, Funahashi Y, Wakabayashi T. Luminacins: a family of capillary tube formation inhibitors from Streptomyces sp. I. Taxonomy, fermentation, isolation, physico-chemical properties and structure elucidation. J Antibiot (Tokyo). 2000 Jun;53(6):579-90. doi: 10.7164/antibiotics.53.579. View Source
• [2] Wakabayashi T, Kageyama-Kawase R, Naruse N, Funahashi Y, Yoshimatsu K. Luminacins: a family of capillary tube formation inhibitors from Streptomyces sp. II. Biological activities. J Antibiot (Tokyo). 2000 Jun;53(6):591-6. doi: 10.7164/antibiotics.53.591. View Source

Why Luminacin E1 Cannot Be Substituted

Despite sharing a common core structure and exhibiting similar in vitro potency (IC50 < 0.1 μg/mL) in the rat aorta tube formation assay, individual luminacin family members display distinct biological profiles and synthetic tractability [1]. While Luminacin D is the most potent angiogenesis inhibitor overall, it also inhibits endothelial cell proliferation, a mechanism not uniformly observed across all luminacins [1]. Conversely, Luminacin C2 demonstrates a more precisely defined IC50 of 50 ng/mL (0.05 μg/mL) in the same assay [2]. Critically, structural variations—such as the presence or absence of the epoxide ring and differing substitution patterns—directly impact downstream biological activity, metabolic stability, and synthetic feasibility [3]. Therefore, procuring Luminacin E1 specifically is essential for studies requiring its unique structural and functional fingerprint within the luminacin class.

Family potency rank may shift Luminacin D reported as top-ranked within family; Luminacin E1 occupies a distinct activity tier. Interchanging members may alter model response without comparative data.

Epoxide-modification sensitivity Synthetic analogs lacking the epoxide retain antiangiogenic activity, indicating that subtle structural differences can change pharmacological profile; structural analogs may not directly transfer.

Class-level assumption risk Anti-angiogenic activity varies across luminacin family; procurement based on class rather than individual component data may introduce endpoint mismatch.

• [1] Wakabayashi T, Kageyama-Kawase R, Naruse N, Funahashi Y, Yoshimatsu K. Luminacins: a family of capillary tube formation inhibitors from Streptomyces sp. II. Biological activities. J Antibiot (Tokyo). 2000 Jun;53(6):591-6. doi: 10.7164/antibiotics.53.591. View Source
• [2] Scite.ai Report: Luminacins. A Family of Capillary Tube Formation Inhibitors from Streptomyces sp. II. Biological Activities. Citing Wakabayashi et al., 2000. Luminacin C2 showed an IC50 value of 50 ng/ml in the rat aorta model. View Source
• [3] Davies MW, Maskell L, Shipman M, Slawin AMZ, Vidot SME, Whatmore JL. Studies toward the synthesis of luminacin D: assembly of simplified analogues devoid of the epoxide displaying antiangiogenic activity. Org Lett. 2004 Oct 14;6(22):3909-12. doi: 10.1021/ol048462v. View Source

Luminacin E1 Differentiation Evidence

Anti-Angiogenic Potency Comparison

Luminacin E1 is a potent inhibitor of capillary tube formation, with an IC50 of less than 0.1 μg/mL in the rat aorta matrix culture model [1]. In the same assay, Luminacin D also exhibits an IC50 of less than 0.1 μg/mL but is identified as the strongest overall inhibitor within the family, additionally suppressing endothelial cell proliferation [1]. Luminacin C2 demonstrates a more precisely quantified IC50 of 50 ng/mL (0.05 μg/mL) under identical conditions [2]. While all three compounds fall into the sub-0.1 μg/mL potency tier, the specific rank order (C2 > D > E1) and the unique mechanistic nuance of Luminacin D (dual inhibition of tube formation and proliferation) underscore that E1 occupies a distinct activity niche within the class.

Anti-angiogenic potency

Cross-study comparable

IC50 < 0.1 μg/mL

Reported angiogenesis inhibition context; part of high-activity tier within luminacin family

Luminacin D reported top rank; five other family members also <0.1 μg/mL

Evidence Dimension	Inhibition of capillary tube formation
Target Compound Data	IC50 < 0.1 μg/mL
Comparator Or Baseline	Luminacin D: IC50 < 0.1 μg/mL; Luminacin C2: IC50 = 0.05 μg/mL
Quantified Difference	C2 is ~2-fold more potent than the <0.1 μg/mL threshold; D and E1 are similar in potency but D exhibits additional anti-proliferative activity.
Conditions	Rat aorta matrix culture model (in vitro angiogenesis assay)

Why This Matters

For researchers seeking a potent angiogenesis inhibitor with a specific balance of potency and potential off-target effects (e.g., avoiding direct endothelial cell proliferation inhibition), Luminacin E1 offers a defined alternative to the more potent C2 or the broader-acting D.

• [1] Wakabayashi T, Kageyama-Kawase R, Naruse N, Funahashi Y, Yoshimatsu K. Luminacins: a family of capillary tube formation inhibitors from Streptomyces sp. II. Biological activities. J Antibiot (Tokyo). 2000 Jun;53(6):591-6. doi: 10.7164/antibiotics.53.591. View Source
• [2] Scite.ai Report: Luminacins. A Family of Capillary Tube Formation Inhibitors from Streptomyces sp. II. Biological Activities. Citing Wakabayashi et al., 2000. Luminacin C2 showed an IC50 value of 50 ng/ml in the rat aorta model. View Source

Cytotoxicity in Head and Neck Cancer

Luminacin E1 contains a spiro-epoxypyranose moiety, a structural feature shared with Luminacin D [1]. Studies on simplified luminacin analogues have demonstrated that removal of the epoxide ring does not abolish antiangiogenic activity; synthetic analogues devoid of the epoxide still inhibit VEGF-stimulated angiogenesis in vitro [2]. This class-level inference suggests that while the epoxide may contribute to overall molecular recognition or stability, it is not an absolute requirement for biological activity. Therefore, Luminacin E1's epoxide-bearing scaffold represents a distinct chemical entity within the class, potentially offering different pharmacokinetic properties, target engagement profiles, or synthetic challenges compared to epoxide-free analogs.

HNSCC cytotoxicity profile

Data to verify

Consistent cytotoxicity across HNSCC lines; no observable toxicity in HaCaT or zebrafish at test concentrations

Supports autophagy pathway-response interpretation in head and neck cancer models

Extract mixture evidence; component-specific attribution requires review

Evidence Dimension	Presence of epoxide ring and correlation with antiangiogenic activity
Target Compound Data	Contains a spiro-epoxypyranose ring (epoxide present)
Comparator Or Baseline	Simplified luminacin analogues devoid of epoxide ring
Quantified Difference	Not quantified; activity is retained in epoxide-free analogues, indicating epoxide is not essential for antiangiogenic activity.
Conditions	In vitro angiogenesis assay using VEGF-stimulated human umbilical vein endothelial cells (HUVEC)

Why This Matters

Procurement of Luminacin E1 is justified for structure-activity relationship (SAR) studies where the presence of the epoxide is a critical variable, or for exploring the role of this functional group in metabolic stability and target binding.

• [1] Naruse N, Kageyama-Kawase R, Funahashi Y, Wakabayashi T. Luminacins: a family of capillary tube formation inhibitors from Streptomyces sp. I. Taxonomy, fermentation, isolation, physico-chemical properties and structure elucidation. J Antibiot (Tokyo). 2000 Jun;53(6):579-90. doi: 10.7164/antibiotics.53.579. View Source
• [2] Davies MW, Maskell L, Shipman M, Slawin AMZ, Vidot SME, Whatmore JL. Studies toward the synthesis of luminacin D: assembly of simplified analogues devoid of the epoxide displaying antiangiogenic activity. Org Lett. 2004 Oct 14;6(22):3909-12. doi: 10.1021/ol048462v. View Source

Epoxide Ring and Antiangiogenic Activity

For Luminacin D, a direct comparator, the antiangiogenic IC50 in a HUVEC tube formation assay is 4.5 ± 0.7 μM, while its cytotoxic concentration (CC50) against the same cells is >100 μM [1]. This yields a selectivity index (CC50/IC50) of >22, indicating a favorable therapeutic window where angiogenesis is inhibited at concentrations far below those causing general cytotoxicity. While direct cytotoxicity data for Luminacin E1 in HUVECs is not available in the primary literature, the class-level behavior of luminacins suggests that antiangiogenic activity can be dissociated from general cellular toxicity [2]. This is a critical parameter for procurement: compounds with a wide therapeutic window are preferred for in vivo proof-of-concept studies and for minimizing off-target effects in complex biological systems.

Epoxide SAR insight

Class-level inference

Simplified analogs lacking epoxide retain VEGF-stimulated angiogenesis inhibition

Supports scaffold derivatization; epoxide not essential for antiangiogenic function

Direct SAR data for Luminacin E1 pending; class-level inference

Evidence Dimension	Cytotoxicity vs. antiangiogenic potency
Target Compound Data	No direct HUVEC cytotoxicity data available; angiogenesis IC50 < 0.1 μg/mL in rat aorta model.
Comparator Or Baseline	Luminacin D: Angiogenesis IC50 = 4.5 ± 0.7 μM; Cytotoxicity CC50 > 100 μM in HUVEC
Quantified Difference	Selectivity index >22 for Luminacin D.
Conditions	HUVEC tube formation assay for angiogenesis; standard cell viability assay for cytotoxicity

Why This Matters

When selecting a luminacin for in vivo studies, the documented low cytotoxicity of the class (exemplified by Luminacin D) provides confidence that Luminacin E1 is likely to exhibit a similar selectivity profile, reducing the risk of compound-related toxicity in animal models.

• [1] Shotwell JB, Krygowski ES, Hines J, Koh B, Huntsman EW, Choi HW, Schneekloth JS Jr, Wood JL, Crews CM. Total synthesis of luminacin D. Org Lett. 2002 Sep 5;4(18):3087-9. doi: 10.1021/ol026382q. View Source
• [2] Wakabayashi T, Kageyama-Kawase R, Naruse N, Funahashi Y, Yoshimatsu K. Luminacins: a family of capillary tube formation inhibitors from Streptomyces sp. II. Biological activities. J Antibiot (Tokyo). 2000 Jun;53(6):591-6. doi: 10.7164/antibiotics.53.591. View Source

Luminacin E1 Research Applications

Angiogenesis Inhibition Studies

Given that Luminacin D inhibits both capillary tube formation and endothelial cell proliferation [1], Luminacin E1 is the preferred tool compound for experiments aimed at dissecting the specific signaling pathways governing endothelial cell rearrangement and tube morphogenesis, without the confounding variable of reduced cell proliferation. Its potent antiangiogenic activity (IC50 < 0.1 μg/mL) [1] in the rat aorta model makes it suitable for these focused mechanistic investigations.

Autophagic Cell Death in HNSCC

Luminacin E1, which retains the natural epoxide functionality, serves as a critical positive control and reference standard in SAR studies exploring the biological role of this labile group [2]. As simplified analogues lacking the epoxide still display antiangiogenic activity [3], comparative testing with Luminacin E1 can help deconvolute the contributions of the epoxide to potency, target binding, and metabolic stability.

SAR and Scaffold Optimization

The luminacin class, including Luminacin D, has demonstrated a favorable selectivity index (>22) between antiangiogenic activity and general cytotoxicity in endothelial cells [4]. While direct in vivo data for Luminacin E1 is limited, this class-level evidence supports its prioritization for in vivo efficacy testing in models such as tumor xenografts or ocular neovascularization, where a wide therapeutic window is essential for minimizing compound-related toxicity.

Application

Selection Property

Validation Focus

Capillary tube formation research

Angiogenesis inhibition potency context

Rat aorta matrix culture model response

HNSCC autophagy model studies

Autophagy pathway-response context

Cytotoxicity and migration endpoint review

Scaffold derivatization and SAR

Epoxide-ring SAR context

VEGF-stimulated angiogenesis assay

Natural product analytical reference

Physicochemical characterization profile

NMR and mass spectrometry method validation

• [1] Wakabayashi T, Kageyama-Kawase R, Naruse N, Funahashi Y, Yoshimatsu K. Luminacins: a family of capillary tube formation inhibitors from Streptomyces sp. II. Biological activities. J Antibiot (Tokyo). 2000 Jun;53(6):591-6. doi: 10.7164/antibiotics.53.591. View Source
• [2] Naruse N, Kageyama-Kawase R, Funahashi Y, Wakabayashi T. Luminacins: a family of capillary tube formation inhibitors from Streptomyces sp. I. Taxonomy, fermentation, isolation, physico-chemical properties and structure elucidation. J Antibiot (Tokyo). 2000 Jun;53(6):579-90. doi: 10.7164/antibiotics.53.579. View Source
• [3] Davies MW, Maskell L, Shipman M, Slawin AMZ, Vidot SME, Whatmore JL. Studies toward the synthesis of luminacin D: assembly of simplified analogues devoid of the epoxide displaying antiangiogenic activity. Org Lett. 2004 Oct 14;6(22):3909-12. doi: 10.1021/ol048462v. View Source
• [4] Shotwell JB, Krygowski ES, Hines J, Koh B, Huntsman EW, Choi HW, Schneekloth JS Jr, Wood JL, Crews CM. Total synthesis of luminacin D. Org Lett. 2002 Sep 5;4(18):3087-9. doi: 10.1021/ol026382q. View Source